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Compound of Interest

Compound Name: Dipraglurant

Cat. No.: B607126

For researchers, scientists, and drug development professionals, ensuring safe handling of
investigational compounds like Dipraglurant is paramount. While Dipraglurant is not classified
as a hazardous substance or mixture according to the available Safety Data Sheet (SDS),

adherence to standard laboratory safety protocols is essential to minimize exposure and
ensure a safe working environment.

Personal Protective Equipment (PPE)

The recommended personal protective equipment when handling Dipraglurant is geared
towards standard laboratory hygiene and the prevention of direct contact.
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PPE Category

Recommended Equipment

Rationale

Hand Protection

Impervious gloves (e.g., nitrile)

To prevent skin contact. It is
advised to consult the glove
supplier for specific
breakthrough times and
suitability for the solvents

used.

Eye Protection

Safety glasses with side

shields or goggles

To protect against accidental

splashes or dust generation.[1]

Body Protection

Laboratory coat

To protect personal clothing

from contamination.

Respiratory Protection

Not generally required for
handling small quantities in a

well-ventilated area.

If there is a potential for
generating dust or aerosols,
work should be conducted in a

fume hood to avoid inhalation.

First Aid Measures

In the event of accidental exposure, the following first aid measures should be taken:

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air.

Skin Contact

Immediately remove all contaminated clothing

and rinse the skin with water/shower.

Eye Contact

Rinse eyes thoroughly with plenty of water.

Ingestion

Have the victim drink water (two glasses at

most).

Handling and Storage

Proper handling and storage are crucial for maintaining the integrity of Dipraglurant and

ensuring laboratory safety.
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Aspect Guideline
- Avoid inhalation of dust. - Change
Handling contaminated clothing promptly. - Wash hands
thoroughly after handling.
- Keep the container tightly closed. - Store in a
Storage

dry place.

Disposal Plan

Unused or waste Dipraglurant must be disposed of in accordance with national and local

regulations.

Waste Type

Disposal Procedure

Unused/Waste Product

- Do not mix with other waste. - Leave the
chemical in its original container. - Dispose of in
accordance with institutional and local
environmental regulations, often through a

licensed waste disposal company.

Uncleaned Containers

- Handle uncleaned containers as you would the

product itself.

General Guidance

For investigational drugs used in clinical
research, it is important to follow specific
protocols for the destruction of used and unused
materials, which may involve incineration
through an approved environmental

management vendor.

Experimental Protocol: Safe Handling of

Dipraglurant

This protocol outlines the step-by-step procedure for safely handling Dipraglurant in a

laboratory setting.
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1. Preparation:

e Ensure the work area (e.g., laboratory bench, fume hood) is clean and uncluttered.
» Verify that all necessary PPE is available and in good condition.
* Review the experimental plan and have all required equipment and reagents ready.

2. Donning PPE:

e Put on a laboratory coat.
» Don safety glasses or goggles.
e Put on impervious gloves.

3. Handling and Weighing:

« If handling the solid form, perform weighing operations in a fume hood or a ventilated
balance enclosure to minimize dust inhalation.

e Use a clean spatula and weighing paper/boat.

o Close the primary container tightly immediately after use.

4. Solution Preparation:

« If preparing a solution, add the solid Dipraglurant to the solvent slowly to avoid splashing.

« If the solvent is volatile, perform this step in a fume hood.

o Ensure the container is appropriately labeled with the compound name, concentration,
solvent, and date.

5. Post-Handling:

¢ Clean any spills immediately according to laboratory procedures.

e Wipe down the work area with an appropriate cleaning agent.
 Remove gloves and dispose of them in the designated waste container.
¢ Wash hands thoroughly with soap and water.

+ Remove safety glasses and lab coat.

Workflow for Safe Handling of Dipraglurant
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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